Cas no 2137691-33-7 (1H-2-Benzopyran-3-carbonitrile, 5-fluoro-3,4-dihydro-3-methyl-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carbonitrile, 5-fluoro-3,4-dihydro-3-methyl-1-oxo-
• CAS No: 2137691-33-7
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• CID: 5257212
• Update Time: 2025-06-03

1H-2-Benzopyran-3-carbonitrile, 5-fluoro-3,4-dihydro-3-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carbonitrile, 5-fluoro-3,4-dihydro-3-methyl-1-oxo-

• Inchi： 1S/C11H8FNO2/c1-11(6-13)5-8-7(10(14)15-11)3-2-4-9(8)12/h2-4H,5H2,1H3
• InChI Key： IWEXTODJWQRHHF-UHFFFAOYSA-N
• SMILES： C1(C)(C#N)OC(=O)C2=CC=CC(F)=C2C1

Additional information on 1H-2-Benzopyran-3-carbonitrile, 5-fluoro-3,4-dihydro-3-methyl-1-oxo-

1H-2-Benzopyran-3-carbonitrile, 5-fluoro-3,4-dihydro-3-methyl-1-oxo

The compound 1H-2-Benzopyran-3-carbonitrile, 5-fluoro-3,4-dihydro-3-methyl-1-oxo (CAS No. 2137691-33-7) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzopyrans, which are fused bicyclic structures consisting of a benzene ring and a pyran ring. The presence of the cyano group (-CN) at the 3-position and the fluoro substituent at the 5-position introduces unique electronic and steric properties, making it an intriguing subject for both fundamental and applied studies.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. Researchers have employed various strategies, including tandem reactions and catalytic processes, to synthesize 1H-2-Benzopyran derivatives efficiently. These methods not only enhance the yield but also ensure high purity, which is crucial for downstream applications. The synthesis of this compound has been reported in several high-profile journals, highlighting its importance in modern organic chemistry.

The structural features of 5-fluoro substituted benzopyrans make them ideal candidates for exploring photophysical properties. Studies have shown that the fluorine atom at the 5-position significantly influences the absorption and emission spectra of the molecule. This property is particularly valuable in optoelectronic materials, where tailored light-harvesting and emission characteristics are essential. Moreover, the cyano group at the 3-position contributes to enhanced electron-withdrawing effects, further modulating the electronic properties of the compound.

In terms of biological applications, 1H-2-Benzopyran derivatives have exhibited promising activities in recent pharmacological studies. For instance, certain analogs have demonstrated potent anti-inflammatory and antioxidant properties, suggesting their potential as lead compounds for drug development. The methyl group at the 4-position and the oxo group at position 1 further enhance the molecule's bioavailability and stability, making it a compelling candidate for therapeutic interventions.

From a materials science perspective, this compound has shown potential as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to form stable crystalline structures under mild conditions makes it suitable for applications requiring high thermal stability and mechanical robustness. Researchers have also explored its use in polymer composites, where it serves as a reinforcing agent due to its rigid aromatic framework.

The study of benzopyran derivatives has also extended into environmental chemistry. Recent findings indicate that these compounds can act as effective adsorbents for heavy metal ions in aqueous solutions. The cyano group's ability to coordinate with metal ions facilitates this process, offering a green chemistry approach to water purification. This dual functionality—combining electronic versatility with environmental utility—underscores the compound's multifaceted potential.

In conclusion, 1H-2-Benzopyran-3-carbonitrile, 5-fluoro-3,4-dihydro-3-methyl-1-oxo (CAS No. 2137691-33-) stands out as a versatile molecule with applications spanning organic synthesis, materials science, pharmacology, and environmental chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions across diverse disciplines.